Cas no 1245772-60-4 (1-methyl-3-nitro-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-3-nitro-1H-pyrazole-5-carboxamide
• CAS No: 1245772-60-4
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• MDL: MFCD18262311
• CID: 3160341
• PubChem ID: 50896829
• Update Time: 2025-04-21

1-methyl-3-nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitro-1H-pyrazole-5-carboxamide
• 1245772-60-4
• STL414941
• AKOS005169623
• EN300-232526
• 2-methyl-5-nitropyrazole-3-carboxamide
• 2-methyl-5-nitro-pyrazole-3-carboxamide

• MDL： MFCD18262311
• Inchi： 1S/C5H6N4O3/c1-8-3(5(6)10)2-4(7-8)9(11)12/h2H,1H3,(H2,6,10)
• InChI Key： KAXXUUUYVUKDKF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC([N+](=O)[O-])=NN1C)N

Computed Properties

• Exact Mass: 170.04399007Da
• Monoisotopic Mass: 170.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 364.4±22.0 °C at 760 mmHg
• Flash Point: 174.2±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-3-nitro-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides